molecular formula C22H25N7O4S B6171191 2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[5-(6-ethoxypyrazin-2-yl)pyridin-2-yl]butanamide CAS No. 2376833-19-9

2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[5-(6-ethoxypyrazin-2-yl)pyridin-2-yl]butanamide

Cat. No. B6171191
CAS RN: 2376833-19-9
M. Wt: 483.5
InChI Key:
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Description

2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[5-(6-ethoxypyrazin-2-yl)pyridin-2-yl]butanamide is a useful research compound. Its molecular formula is C22H25N7O4S and its molecular weight is 483.5. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[5-(6-ethoxypyrazin-2-yl)pyridin-2-yl]butanamide' involves the synthesis of two key intermediates, which are then coupled together to form the final product. The first intermediate is 2-cyclopropanesulfonamidopyrimidine-4-carboxylic acid, which is synthesized from commercially available starting materials. The second intermediate is 5-(6-ethoxypyrazin-2-yl)picolinic acid, which is also synthesized from commercially available starting materials. These two intermediates are then coupled together using standard peptide coupling chemistry to form the final product.", "Starting Materials": [ "2,4-dichloropyrimidine", "cyclopropanesulfonyl chloride", "triethylamine", "ethyl 6-bromonicotinate", "sodium hydride", "2-bromo-5-chloropyridine", "2-aminobutanoic acid", "N,N'-diisopropylcarbodiimide", "ethyl acetate", "dimethylformamide", "acetonitrile" ], "Reaction": [ "Step 1: Synthesis of 2-cyclopropanesulfonamidopyrimidine-4-carboxylic acid", "a. React 2,4-dichloropyrimidine with cyclopropanesulfonyl chloride and triethylamine in ethyl acetate to form 2-cyclopropanesulfonamidopyrimidine-4-chloride", "b. React 2-cyclopropanesulfonamidopyrimidine-4-chloride with sodium hydride and 2-aminobutanoic acid in dimethylformamide to form 2-cyclopropanesulfonamidopyrimidine-4-carboxylic acid", "Step 2: Synthesis of 5-(6-ethoxypyrazin-2-yl)picolinic acid", "a. React ethyl 6-bromonicotinate with sodium hydride in dimethylformamide to form ethyl 6-pyridylacetate", "b. React ethyl 6-pyridylacetate with 2-bromo-5-chloropyridine in acetonitrile to form 5-(6-bromo-2-pyridyl)picolinic acid", "c. React 5-(6-bromo-2-pyridyl)picolinic acid with sodium hydride and 6-ethoxypyrazine-2-carboxylic acid in dimethylformamide to form 5-(6-ethoxypyrazin-2-yl)picolinic acid", "Step 3: Coupling of intermediates to form final product", "a. React 2-cyclopropanesulfonamidopyrimidine-4-carboxylic acid and 5-(6-ethoxypyrazin-2-yl)picolinic acid with N,N'-diisopropylcarbodiimide in dimethylformamide to form the final product 2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[5-(6-ethoxypyrazin-2-yl)pyridin-2-yl]butanamide" ] }

CAS RN

2376833-19-9

Product Name

2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[5-(6-ethoxypyrazin-2-yl)pyridin-2-yl]butanamide

Molecular Formula

C22H25N7O4S

Molecular Weight

483.5

Purity

95

Origin of Product

United States

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